Cas no 128156-54-7 (Methyl benzodoxazole-4-carboxylate)
128156-54-7 structure
Product Name:Methyl benzodoxazole-4-carboxylate
CAS No:128156-54-7
MF:C9H7NO3
MW:177.1568
MDL:MFCD11110250
CID:1039783
PubChem ID:14616761
Update Time:2024-11-02
Methyl benzodoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl benzo[d]oxazole-4-carboxylate
- methyl 1,3-benzoxazole-4-carboxylate
- Methyl 4-benzoxazolecarboxylate
- Methyl Benzoxazole-4-carboxylate
- 4-BENZOXAZOLECARBOXYLIC ACID, METHYL ESTER
- Benzooxazole-4-carboxylic acid methyl ester
- MethylBenzoxazole-4-carboxylate
- 5405AA
- 4-Benzoxazolecarboxylic acid methyl ester
- SY035781
- AK100258
- ST24025473
- AKOS006308451
- 128156-54-7
- Y10062
- EN300-250703
- MFCD11110250
- DTXSID70562226
- DA-12982
- DS-2232
- SCHEMBL19644298
- Methylbenzo[d]oxazole-4-carboxylate
- Methyl benzodoxazole-4-carboxylate
-
- MDL: MFCD11110250
- Inchi: 1S/C9H7NO3/c1-12-9(11)6-3-2-4-7-8(6)10-5-13-7/h2-5H,1H3
- InChI Key: XYHIHNFBMYROIE-UHFFFAOYSA-N
- SMILES: O1C([H])=NC2C1=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 107-109 ºC
- Boiling Point: 260-270 ºC
- Flash Point: 118.6±19.8 ºC,
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 52.33
Methyl benzodoxazole-4-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
Methyl benzodoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A255440-250mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
$46.0 | 2025-02-26 | |
| Ambeed | A255440-1g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 1g |
$121.0 | 2025-02-26 | |
| Ambeed | A255440-5g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 5g |
$518.0 | 2025-02-26 | |
| TRC | M889030-10mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M889030-50mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M889030-100mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 100mg |
$ 135.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-200mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 200mg |
587.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-250mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
868CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-1g |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 1g |
1897.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IS341-50mg |
Methyl benzodoxazole-4-carboxylate |
128156-54-7 | 98% | 50mg |
229.0CNY | 2021-07-10 |
Methyl benzodoxazole-4-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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